![molecular formula C15H20Cl2N2O3S B3548361 N~1~-cyclohexyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-methylglycinamide](/img/structure/B3548361.png)
N~1~-cyclohexyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-methylglycinamide
Overview
Description
N~1~-cyclohexyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-methylglycinamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MK-677 or Ibutamoren and has been widely studied for its ability to stimulate the release of growth hormone and insulin-like growth factor-1 (IGF-1) in the body. In
Mechanism of Action
The mechanism of action of N~1~-cyclohexyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-methylglycinamide involves the activation of the ghrelin receptor. Ghrelin is a hormone that stimulates the release of growth hormone and is primarily produced in the stomach. This compound mimics the action of ghrelin and activates the ghrelin receptor, leading to the release of growth hormone and IGF-1.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. In addition to stimulating the release of growth hormone and IGF-1, this compound has also been shown to improve bone density, increase muscle mass, and reduce body fat. It has also been studied for its potential neuroprotective effects and its ability to improve cognitive function.
Advantages and Limitations for Lab Experiments
N~1~-cyclohexyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-methylglycinamide has several advantages for lab experiments. It is easy to synthesize and has a high degree of purity. It is also stable and has a long half-life, making it suitable for long-term studies. However, there are also limitations to its use in lab experiments. It is expensive and requires specialized equipment for its synthesis. It is also a potent compound and must be handled with care.
Future Directions
There are several future directions for the research on N~1~-cyclohexyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-methylglycinamide. One direction is to explore its potential applications in the treatment of conditions such as growth hormone deficiency, sarcopenia, and osteoporosis. Another direction is to study its potential neuroprotective effects and its ability to improve cognitive function. Additionally, further research is needed to explore the safety and efficacy of this compound in humans.
Scientific Research Applications
N~1~-cyclohexyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-methylglycinamide has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the field of endocrinology, where it has been shown to stimulate the release of growth hormone and IGF-1. This makes it a potential treatment option for conditions such as growth hormone deficiency and sarcopenia.
properties
IUPAC Name |
N-cyclohexyl-2-[(2,5-dichlorophenyl)sulfonyl-methylamino]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20Cl2N2O3S/c1-19(10-15(20)18-12-5-3-2-4-6-12)23(21,22)14-9-11(16)7-8-13(14)17/h7-9,12H,2-6,10H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGUODSMTCWEUOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NC1CCCCC1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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